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Compound of Interest
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Cat. No.: B130779 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

nitrated polycyclic aromatic hydrocarbons (NPAHs), the accuracy and reliability of analytical

measurements are paramount. Certified Reference Materials (CRMs) serve as the cornerstone

of quality assurance, enabling method validation, instrument calibration, and ensuring the

traceability of measurement results. This guide provides a comprehensive comparison of

commercially available CRMs for NPAHs, detailing their key characteristics and the analytical

methodologies employed for their certification.

Comparison of Certified Reference Materials for
Nitrated PAHs
The availability of NPAH CRMs varies among suppliers, with offerings ranging from single-

component solutions and neat materials to complex mixtures. The following tables summarize

the quantitative data for a selection of NPAH CRMs from prominent suppliers.

Table 1: Single-Component Nitrated PAH Certified Reference Materials (Purity)
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Supplier
Product
Name/Number

NPAH
Compound

Certified Purity
(%)

Uncertainty
(%)

Sigma-Aldrich

(distributor for

JRC/BCR)

BCR-305 1-Nitropyrene 99.5 0.3

BCR-306
1-

Nitronaphthalene
99.7 0.2

BCR-307
2-

Nitronaphthalene
99.8 0.1

BCR-308
9-

Nitroanthracene
99.6 0.2

BCR-309 6-Nitrochrysene 99.2 0.4

BCR-310
3-

Nitrofluoranthene
99.4 0.3

BCR-311

6-

Nitrobenzo[a]pyr

ene

98.5 0.5

AccuStandard Various
Various single

NPAHs

Data not readily

available in a

centralized

format. Please

refer to individual

Certificates of

Analysis.

Data not readily

available.

Dr. Ehrenstorfer

(LGC Standards)
Various

Various single

NPAHs

Data not readily

available in a

centralized

format. Please

refer to individual

Certificates of

Analysis.

Data not readily

available.
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Table 2: Multi-Component Nitrated PAH Certified Reference Material (Solution)

Supplier
Product
Name/Number

NPAH
Compounds

Certified
Concentration
(µg/mL)

Uncertainty
(µg/mL)

NIST SRM 2265
1-

Nitronaphthalene
15.6 0.4

2-

Nitronaphthalene
16.0 0.4

3-Nitrobiphenyl 15.8 0.4

2-Nitrofluorene 16.2 0.4

9-

Nitroanthracene
16.4 0.4

1-Nitropyrene 16.6 0.4

3-

Nitrofluoranthene
16.8 0.4

2-

Nitrofluoranthene
17.0 0.4

1,3-Dinitropyrene 8.0 0.2

1,6-Dinitropyrene 8.2 0.2

1,8-Dinitropyrene 8.4 0.2

6-Nitrochrysene 17.2 0.4

7-

Nitrobenz[a]anthr

acene

17.4 0.4

6-

Nitrobenzo[a]pyr

ene

17.6 0.4
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Experimental Protocols for Certification
The certification of NPAH CRMs involves a meticulous process to ensure the accuracy and

traceability of the certified values. The following outlines the key experimental protocols

employed.

Purity Assessment of Neat NPAH CRMs (e.g., BCR
materials)
The certified purity of neat NPAH materials is typically determined using a mass balance

approach, combining results from multiple analytical techniques to identify and quantify

impurities.

High-Performance Liquid Chromatography (HPLC) with UV-Diode Array Detection (DAD):

This is a primary technique for assessing the purity of the main component and detecting

organic impurities.

Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water is commonly used.

Detection: UV-DAD allows for the spectral identification of the main peak and any

impurities. The purity is calculated as the ratio of the main peak area to the total peak

area.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to identify and

quantify volatile and semi-volatile organic impurities.

Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm

film thickness).

Carrier Gas: Helium at a constant flow rate.

Ionization: Electron Ionization (EI).

Detection: Mass spectrometry allows for the identification of impurities based on their

mass spectra.
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Karl Fischer Titration: This method is used to determine the water content of the material.

Thermogravimetric Analysis (TGA): TGA is used to determine the content of non-volatile

inorganic impurities (ash content).

The final certified purity is calculated by subtracting the mass fractions of all identified

impurities (organic, water, and inorganic) from 100%.

Certification of NPAH CRM Solutions (e.g., NIST SRM
2265)
The certified concentrations of NPAH solutions are established through a combination of

gravimetric preparation and analytical verification.

Gravimetric Preparation: The CRM is prepared by accurately weighing the high-purity neat

NPAH materials and dissolving them in a precise volume of high-purity solvent (e.g.,

methylene chloride). The mass of each component and the total volume of the solution are

meticulously recorded to calculate the gravimetric concentration.

Analytical Verification by Gas Chromatography (GC): The gravimetrically prepared

concentrations are verified using a calibrated GC method.

Instrumentation: A gas chromatograph equipped with a suitable detector, such as a mass

spectrometer (MS) or a nitrogen-phosphorus detector (NPD).

Internal Standards: Deuterated NPAH analogs are used as internal standards to correct for

variations in injection volume and instrument response.

Calibration: A multi-point calibration curve is generated using independently prepared

standard solutions of the NPAHs.

Analysis: The prepared CRM solution is analyzed multiple times, and the analytically

determined concentrations are compared with the gravimetric values. The certified value is

typically a weighted mean of the gravimetric and analytical results, with the uncertainty

derived from the combination of uncertainties from both methods.

Visualizing the Workflow and Selection Process
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To further clarify the processes involved in NPAH CRMs, the following diagrams illustrate the

certification workflow and a guide for selecting the appropriate CRM.

1. Planning & Material Selection

2. CRM Preparation

3. Characterization & Value Assignment 4. Documentation & Release

Define CRM Specifications
(Analytes, Concentration, Matrix)

Source High-Purity
NPAH Starting Materials

Gravimetric Preparation
(for solutions)

Purity Assessment
(for neat materials)

Employ Multiple Independent
Analytical Methods (GC-MS, HPLC)

Statistical Analysis of Data
& Uncertainty Evaluation

Assign Certified Value
and Uncertainty Prepare Certificate of Analysis Release CRM for Distribution

Click to download full resolution via product page

General workflow for the certification of a nitrated PAH CRM.
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Start: Need for NPAH Analysis

Define Analytical Requirement
(Qualitative vs. Quantitative, Target Analytes)

Qualitative Analysis
(e.g., Compound Identification)

Quantitative Analysis
(e.g., Concentration Measurement)

Single Analyte?

Yes

Select Multi-Component
Solution CRM

No Yes No

Select Neat CRM
(Certified Purity)

Method requires
 in-house standard prep.

Select Single-Component
Solution CRM

Direct use
in calibration

End: Appropriate CRM Selected

Click to download full resolution via product page

Decision workflow for selecting an appropriate nitrated PAH CRM.

This guide provides a foundational understanding of the available certified reference materials

for nitrated PAHs. For specific applications, it is always recommended to consult the detailed

Certificate of Analysis provided by the supplier to ensure the CRM meets the specific

requirements of the analytical method.
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To cite this document: BenchChem. [Navigating the Landscape of Nitrated PAH Certified
Reference Materials: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130779#availability-of-certified-reference-materials-
for-nitrated-pahs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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